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Anethole, systematically named 1-methoxy-4-(prop-1-en-1-yl)benzene, is an aromatic,

unsaturated ether belonging to the phenylpropanoid class of organic compounds.[1][2] It is a

principal component responsible for the characteristic scent and flavor of anise, star anise, and

fennel.[1][3] This document provides a detailed examination of its chemical structure,

physicochemical properties, and the experimental methodologies used for its characterization,

tailored for researchers, scientists, and professionals in drug development.

Chemical Structure
Anethole is a derivative of allylbenzene and is characterized by a benzene ring substituted

with a methoxy group and a propenyl group at the para position.[1][3][4] The presence of a

double bond in the propenyl side chain gives rise to geometric isomerism, resulting in two

distinct stereoisomers: cis-(Z) and trans-(E).[1][5]

trans-Anethole ((E)-Anethole): This is the more stable and abundant isomer found in

nature, comprising over 99% of anethole in essential oils.[1][3] It is preferred for commercial

use due to its pleasant sweet, anise-like flavor.[5]

cis-Anethole ((Z)-Anethole): This isomer is significantly less common and is reported to be

10-15 times more toxic than its trans counterpart.[5] It possesses an unpleasant scent and

flavor.[6]

The structural difference between these isomers dictates their distinct physical, organoleptic,

and toxicological properties.[5]
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Caption: Chemical structures of trans-anethole and cis-anethole isomers.

Physicochemical Properties
Anethole is a colorless to pale yellow liquid or crystalline solid at room temperature, with a

characteristic sweet, anise-like odor.[1][2][4][7] Its physicochemical properties are crucial for its

applications in the food, fragrance, and pharmaceutical industries.[4]

The fundamental properties of anethole are summarized below. The data primarily

corresponds to the common trans-isomer unless otherwise specified.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O [2][8][9]

Molecular Weight 148.20 g/mol [1][2][8]

Appearance
Colorless to pale yellow liquid

or white crystals
[2][5][7][10]

Odor Sweet, anise, licorice [2][5][7]

Density ~0.988 g/mL at 25°C [1][10][11][12]

Refractive Index ~1.557 - 1.561 at 20°C [5][8][10][13]

Flash Point ~90 - 101 °C [2][5][8][10][13]

Vapor Pressure ~0.07 - 0.09 mmHg at 25°C [7][8][14]

logP (o/w) ~3.17 - 3.4 [7][15]

The melting and boiling points are key indicators for distinguishing between the cis and trans

isomers. The melting point of trans-anethole is significantly depressed by the presence of the

cis-isomer, making it a critical specification in commercial products.[5]

Property trans-Anethole cis-Anethole Source(s)

Melting Point 20 - 23 °C -22.5 °C [1][2][5][8][10][13]

Boiling Point
234 - 237 °C at 760

mmHg

~237.5 °C at 760

mmHg (est.)
[1][5][7][10][13][15]

Anethole is highly hydrophobic.[16][17] It is only slightly soluble in water but exhibits high

solubility in many organic solvents.[1][17] This differential solubility is responsible for the "ouzo

effect," where anise-flavored liqueurs become cloudy upon dilution with water due to the

formation of a stable microemulsion.[1][16][17]
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Solvent Solubility Source(s)

Water
Very slightly soluble (~111

mg/L at 25°C)
[1][7][10][12][17]

Ethanol Freely soluble / High solubility [1][4][5][7][12]

Ether Miscible / Soluble [5][10][12]

Chloroform Miscible [10][12]

Acetone Soluble [10][12]

Benzene Soluble [5][12]

Ethyl Acetate Soluble [10][12]

Petroleum Ether Soluble [10][12]

Carbon Disulfide Soluble [10][12]

Spectroscopic analysis is essential for the identification and quantification of anethole.

Technique Key Data Points Source(s)

UV-Vis
λmax ≈ 258-259 nm (in

isooctane or methanol/water)
[2][18][19]

IR (Infrared)
Characteristic peaks available

in spectral databases.
[2][14][20][21]

¹H NMR (CDCl₃)

trans-isomer: δ ~7.32 (d, 2H),

~6.89 (d, 2H), ~6.41 (d, 1H),

~6.15 (dq, 1H), ~3.84 (s, 3H),

~1.92 (dd, 3H)

[22][23][24]

¹³C NMR (CDCl₃)

trans-isomer: δ ~159.1, 131.8,

131.0, 127.4, 123.8, 114.4,

55.6, 18.9

[23]

Experimental Protocols & Methodologies
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The isolation, identification, and quantification of anethole from natural sources or synthetic

mixtures involve a combination of extraction, chromatographic, and spectroscopic techniques.

Extraction: Anethole is typically isolated from the essential oils of plants like star anise or

fennel.[3][8] Common methods include:

Steam Distillation: A traditional method for extracting essential oils from plant material.[25]

Liquid CO₂ Extraction: A modern, efficient method that yields a pure product.[26]

Crystallization: Used to separate anethole from other components in essential oils, such

as turpentine oil.[8]

Purification:

Flash Chromatography: An effective technique for purifying the extracted anethole to a

high degree.[25]

Fractional Distillation: Used to separate anethole from isomers or other compounds with

different boiling points, such as estragole.[8]

A multi-technique approach is employed for the unambiguous identification and quantification

of anethole.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for separating

anethole from other volatile components in an essential oil and confirming its identity based

on its mass spectrum and retention time.[2][19] In a typical analysis, a Supelco Beta-Dex™

120 capillary column might be used, with retention times of approximately 2.01 min for trans-

anethole and 2.19 min for cis-anethole under specific temperature programs.[23]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

elucidating the precise structure of anethole, including the stereochemistry of the propenyl

group.[19][22][25] Spectra are typically recorded in deuterated chloroform (CDCl₃).[23]

Advanced 2-D NMR techniques like COSY and HETCOR can be used to assign all proton

and carbon signals definitively.[25]
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High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a validated

method for quantifying anethole, particularly in biological matrices like rat plasma.[18][19] A

common setup uses a reverse-phase C18 column with a mobile phase like methanol-water

(85:15, v/v) and detection at anethole's λmax of ~259 nm.[19]

UV-Visible Spectrophotometry: This technique is used to determine the wavelength of

maximum absorbance (λmax) for anethole, which is essential for setting up HPLC detection

methods.[2][18][19]
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3. Characterization & Quantification
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Caption: General experimental workflow for anethole isolation and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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